Cas no 61168-46-5 (1,3-Cyclobutanedicarboxylic acid, 1-bromo-, dimethyl ester)

1,3-Cyclobutanedicarboxylic acid, 1-bromo-, dimethyl ester structure
61168-46-5 structure
Product Name:1,3-Cyclobutanedicarboxylic acid, 1-bromo-, dimethyl ester
CAS No:61168-46-5
MF:C8H11BrO4
MW:251.074542284012
CID:489936
PubChem ID:71398718
Update Time:2025-04-19

1,3-Cyclobutanedicarboxylic acid, 1-bromo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxylic acid, 1-bromo-, dimethyl ester
    • dimethyl 1-bromocyclobutane-1,3-dicarboxylate
    • DTXSID80820127
    • 61168-46-5
    • Inchi: 1S/C8H11BrO4/c1-12-6(10)5-3-8(9,4-5)7(11)13-2/h5H,3-4H2,1-2H3
    • InChI Key: KZCBWXSDJNDOPK-UHFFFAOYSA-N
    • SMILES: BrC1(C(=O)OC)CC(C(=O)OC)C1

Computed Properties

  • Exact Mass: 249.98403
  • Monoisotopic Mass: 249.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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